Cas no 87997-31-7 (Benzaldehyde, 2,3,4-trihydroxy-5-methoxy-)

• Product Name: Benzaldehyde, 2,3,4-trihydroxy-5-methoxy-
• CAS No: 87997-31-7
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 649011
• PubChem ID: 71411547
• Update Time: 2025-04-19

Benzaldehyde, 2,3,4-trihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,4-trihydroxy-5-methoxy-
• 2,3,4-trihydroxy-5-methoxybenzaldehyde
• DTXSID00831154
• 87997-31-7

• Inchi： 1S/C8H8O5/c1-13-5-2-4(3-9)6(10)8(12)7(5)11/h2-3,10-12H,1H3
• InChI Key： WCRYCBZSEIKUOX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C(=C(C=1O)O)O

Computed Properties

• Exact Mass: 184.03717335g/mol
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols